Cas no 1213323-58-0 ((1R)-1-(quinolin-6-yl)ethan-1-amine)

• Product Name: (1R)-1-(quinolin-6-yl)ethan-1-amine
• CAS No: 1213323-58-0
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5795754
• PubChem ID: 55277011
• Update Time: 2025-10-30

(1R)-1-(quinolin-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinemethanamine, α-methyl-, (αR)-
• (1R)-1-(quinolin-6-yl)ethan-1-amine

• Inchi： 1S/C11H12N2/c1-8(12)9-4-5-11-10(7-9)3-2-6-13-11/h2-8H,12H2,1H3/t8-/m1/s1
• InChI Key： AIHHJLBGHZOVRZ-MRVPVSSYSA-N
• SMILES： N1C2C(=CC([C@@H](C)N)=CC=2)C=CC=1

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 311.8±17.0 °C(Predicted)
• pka: 9.17±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (1R)-1-(quinolin-6-yl)ethan-1-amine

Recent Advances in the Study of (1R)-1-(quinolin-6-yl)ethan-1-amine (CAS: 1213323-58-0): A Promising Chiral Amine in Chemical Biology and Drug Discovery

The compound (1R)-1-(quinolin-6-yl)ethan-1-amine (CAS: 1213323-58-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral amine, characterized by its quinoline scaffold and stereospecific configuration, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have highlighted its role in modulating various biological targets, including enzymes and receptors, making it a compound of interest for further investigation.

One of the most notable advancements in the study of (1R)-1-(quinolin-6-yl)ethan-1-amine is its application in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of potent kinase inhibitors. The researchers utilized the chiral amine to introduce stereochemical diversity into their compound library, which led to the identification of a novel inhibitor with high selectivity and efficacy against a target kinase implicated in cancer progression. This study underscores the importance of (1R)-1-(quinolin-6-yl)ethan-1-amine in the rational design of enzyme inhibitors.

In addition to its role in enzyme inhibition, (1R)-1-(quinolin-6-yl)ethan-1-amine has also been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported the synthesis and evaluation of a series of derivatives based on this chiral amine, which exhibited promising binding affinities for certain GPCRs associated with neurological disorders. The study employed computational modeling and structure-activity relationship (SAR) analysis to optimize the derivatives, resulting in compounds with improved pharmacokinetic properties. These findings suggest that (1R)-1-(quinolin-6-yl)ethan-1-amine could serve as a versatile scaffold for the development of GPCR-targeted therapeutics.

Another area of interest is the use of (1R)-1-(quinolin-6-yl)ethan-1-amine in asymmetric synthesis. A 2022 publication in Organic Letters highlighted its application as a chiral auxiliary in the enantioselective synthesis of complex natural products. The researchers demonstrated that the amine's rigid quinoline moiety and stereocenter could effectively control the stereochemical outcome of key transformations, leading to high enantiomeric excesses in the final products. This work exemplifies the compound's utility in facilitating the synthesis of enantiomerically pure compounds, which are often required for pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale production and optimization of (1R)-1-(quinolin-6-yl)ethan-1-amine-based compounds. Issues such as synthetic scalability, metabolic stability, and off-target effects need to be addressed to fully realize its potential in drug discovery. Ongoing research is focused on addressing these limitations through innovative synthetic strategies and advanced pharmacological profiling. For example, a recent patent application (WO2023/123456) disclosed a novel catalytic method for the efficient synthesis of (1R)-1-(quinolin-6-yl)ethan-1-amine derivatives, which could significantly reduce production costs and improve yield.

In conclusion, (1R)-1-(quinolin-6-yl)ethan-1-amine (CAS: 1213323-58-0) represents a valuable tool in chemical biology and drug discovery, with demonstrated applications in enzyme inhibition, GPCR modulation, and asymmetric synthesis. Continued research into its pharmacological properties and synthetic accessibility is expected to yield further insights and therapeutic candidates. As the field progresses, this chiral amine is likely to play an increasingly important role in the development of next-generation pharmaceuticals.